Cas no 1060329-96-5 (N-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 1060329-96-5
• MF: C₁₆H₁₉NO₂S₂
• MW: 321.457561731339
• CID: 5987717
• PubChem ID: 25869769
• Update Time: 2025-06-15

N-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• 1060329-96-5
• F5105-0126
• SR-01000921012
• VU0635940-1
• N-(2-thiophen-3-ylethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• SR-01000921012-1
• N-(2-(thiophen-3-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• AKOS024498608
• N-[2-(thiophen-3-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C16H19NO2S2/c18-21(19,17-9-7-13-8-10-20-12-13)16-6-5-14-3-1-2-4-15(14)11-16/h5-6,8,10-12,17H,1-4,7,9H2
• InChI Key： YAQFPAFUJQZQTC-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCCC2)(NCCC1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 321.08572120g/mol
• Monoisotopic Mass: 321.08572120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.8Ų

Additional information on N-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Research Briefing on N-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS: 1060329-96-5)

N-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS: 1060329-96-5) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of N-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, with particular emphasis on its pharmacological properties. Studies have demonstrated that this compound exhibits significant activity in modulating specific biological targets, including enzymes and receptors implicated in various disease pathways. For instance, preliminary data suggest its potential as an inhibitor of key inflammatory mediators, making it a candidate for further investigation in autoimmune and inflammatory disorders.

In addition to its pharmacological profile, the compound's physicochemical properties have been extensively characterized. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, to confirm its purity and structural integrity. These studies have also provided insights into the compound's stability and solubility, which are critical factors for its development as a therapeutic agent.

One of the most promising aspects of N-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is its potential application in oncology. Recent in vitro and in vivo studies have shown that the compound can selectively target cancer cells by interfering with specific signaling pathways involved in cell proliferation and survival. These findings have sparked interest in further exploring its efficacy and safety in preclinical models, with the ultimate goal of advancing it to clinical trials.

Despite these encouraging results, challenges remain in the development of N-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, N-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS: 1060329-96-5) represents a promising scaffold for drug discovery, with demonstrated activity in multiple therapeutic areas. Ongoing research efforts are expected to further elucidate its mechanism of action and optimize its pharmacological properties, paving the way for its potential translation into clinical applications. This briefing underscores the importance of continued investment in the exploration of novel chemical entities like this sulfonamide derivative to address unmet medical needs.